Cas no 2138220-84-3 (4-Pyrimidinamine, 6-ethyl-2-(trichloromethyl)-)

• Product Name: 4-Pyrimidinamine, 6-ethyl-2-(trichloromethyl)-
• CAS No: 2138220-84-3
• MF: C₇H₈Cl₃N₃
• MW: 240.517518043518
• CID: 5294359
• Update Time: 2025-07-17

4-Pyrimidinamine, 6-ethyl-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-ethyl-2-(trichloromethyl)-

• Inchi： 1S/C7H8Cl3N3/c1-2-4-3-5(11)13-6(12-4)7(8,9)10/h3H,2H2,1H3,(H2,11,12,13)
• InChI Key： HRGYVNVUOPUHRG-UHFFFAOYSA-N
• SMILES： C1(C(Cl)(Cl)Cl)=NC(CC)=CC(N)=N1

Additional information on 4-Pyrimidinamine, 6-ethyl-2-(trichloromethyl)-

Recent Advances in the Study of 4-Pyrimidinamine, 6-ethyl-2-(trichloromethyl)- (CAS: 2138220-84-3)

The compound 4-Pyrimidinamine, 6-ethyl-2-(trichloromethyl)- (CAS: 2138220-84-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine core and trichloromethyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of 4-Pyrimidinamine, 6-ethyl-2-(trichloromethyl)-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which significantly enhanced the efficiency of the synthesis. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological investigations have revealed that 4-Pyrimidinamine, 6-ethyl-2-(trichloromethyl)- exhibits potent inhibitory effects on specific kinase enzymes involved in inflammatory pathways. In vitro and in vivo studies demonstrated its ability to suppress pro-inflammatory cytokines, suggesting potential applications in treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. Moreover, its selectivity profile minimizes off-target effects, a common issue with kinase inhibitors, thereby reducing the risk of adverse reactions.

Another groundbreaking study explored the compound's anticancer properties. Research conducted at a leading oncology institute found that 4-Pyrimidinamine, 6-ethyl-2-(trichloromethyl)- induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. These findings were corroborated by animal models, where the compound showed significant tumor growth inhibition with minimal toxicity. Such results position it as a promising candidate for targeted cancer therapy, particularly in malignancies resistant to conventional treatments.

Despite these promising findings, challenges remain in the clinical translation of 4-Pyrimidinamine, 6-ethyl-2-(trichloromethyl)-. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed. Ongoing research is focusing on prodrug strategies and nanoparticle-based delivery systems to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 4-Pyrimidinamine, 6-ethyl-2-(trichloromethyl)- (CAS: 2138220-84-3) represents a compelling area of research in chemical biology and drug discovery. Its diverse pharmacological activities and improved synthetic accessibility make it a molecule of high interest. Future studies will likely delve deeper into its mechanisms, therapeutic potential, and clinical applicability, paving the way for innovative treatments in inflammation and oncology.